Cas no 946297-50-3 (2,3-dimethoxy-N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide)

• Product Name: 2,3-dimethoxy-N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide
• CAS No: 946297-50-3
• MF: C₂₂H₂₃NO₆S₂
• MW: 461.551123857498
• CID: 5514846
• Update Time: 2025-06-22

2,3-dimethoxy-N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethoxy-N-[2-(4-methoxyphenyl)sulfonyl-2-thiophen-2-ylethyl]benzamide
• 2,3-dimethoxy-N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide

• Inchi： 1S/C22H23NO6S2/c1-27-15-9-11-16(12-10-15)31(25,26)20(19-8-5-13-30-19)14-23-22(24)17-6-4-7-18(28-2)21(17)29-3/h4-13,20H,14H2,1-3H3,(H,23,24)
• InChI Key： AVRBEOFFDWHHSV-UHFFFAOYSA-N
• SMILES： C(NCC(S(C1=CC=C(OC)C=C1)(=O)=O)C1SC=CC=1)(=O)C1=CC=CC(OC)=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2,3-dimethoxy-N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide

Comprehensive Overview of 2,3-dimethoxy-N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide (CAS No. 946297-50-3)

2,3-dimethoxy-N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide, with the CAS number 946297-50-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzamide moiety, methoxy groups, and a thiophene ring, which collectively contribute to its potential therapeutic applications.

The molecular formula of 2,3-dimethoxy-N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide is C₁₉H₁₉N₁O₅S, and its molecular weight is 381.41 g/mol. The compound's structure includes a benzene ring substituted with methoxy groups at the 2 and 3 positions, an amide linkage, and a thiophene ring attached to a sulfonyl group. These structural elements are crucial for its biological activity and potential pharmaceutical applications.

In recent years, 2,3-dimethoxy-N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide has been the subject of extensive research due to its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits promising pharmacological properties, particularly in the areas of anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound effectively inhibited the activity of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, 2,3-dimethoxy-N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide has also shown potential as an anticancer agent. Research conducted by a team at the University of California demonstrated that this compound selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway, which are frequently dysregulated in cancer cells.

The synthesis of 2,3-dimethoxy-N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide has been optimized to improve yield and purity. A common synthetic route involves the reaction of 2,3-dimethoxybenzoyl chloride with 4-methoxybenzenesulfonamide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then reacted with thiophene-2-acetic acid to form the final product. This synthetic method has been validated through multiple studies and is widely used in both academic and industrial settings.

The physicochemical properties of 2,3-dimethoxy-N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide have been thoroughly characterized. It is a white crystalline solid with a melting point ranging from 150 to 155°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water. These properties are important considerations for its formulation and delivery in pharmaceutical applications.

In terms of safety and toxicity, preliminary studies have indicated that 2,3-dimethoxy-N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety for long-term use. Preclinical studies have shown that this compound does not cause significant adverse effects on major organs or systems when administered at effective doses.

The potential clinical applications of 2,3-dimethoxy-N-2-(4-methopybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide are diverse. Its anti-inflammatory properties make it a promising candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its anticancer activity suggests potential use in chemotherapy regimens for various types of cancer. Clinical trials are currently underway to evaluate its efficacy and safety in these indications.

In conclusion, 2,3-dimethoxy-N-2-(4-methopybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide (CAS No. 946297-50-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for innovative treatments in various medical fields.